Cas no 1261944-72-2 (2-Chloro-4-(3,5-dimethyl-1,2-oxazol-4-yl)benzoic acid)

• Product Name: 2-Chloro-4-(3,5-dimethyl-1,2-oxazol-4-yl)benzoic acid
• CAS No: 1261944-72-2
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 2765123
• PubChem ID: 53225038
• Update Time: 2025-04-21

2-Chloro-4-(3,5-dimethyl-1,2-oxazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261944-72-2
• DTXSID90688770
• 2-Chloro-4-(3,5-dimethyl-1,2-oxazol-4-yl)benzoic acid

• Inchi： 1S/C12H10ClNO3/c1-6-11(7(2)17-14-6)8-3-4-9(12(15)16)10(13)5-8/h3-5H,1-2H3,(H,15,16)
• InChI Key： BYPDUYOPGYWHHC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C(C)=NOC=1C

Computed Properties

• Exact Mass: 251.0349209Da
• Monoisotopic Mass: 251.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų